Cas no 1505105-77-0 (2-Formyl-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-Formyl-1,3-benzothiazole-6-carboxylic acid
• CAS No: 1505105-77-0
• MF: C₉H₅NO₃S
• MW: 207.205900907516
• CID: 5704712
• PubChem ID: 83383275
• Update Time: 2025-06-13

2-Formyl-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1177775
• 2-Formyl-1,3-benzothiazole-6-carboxylic acid
• 2-formyl-1.3-benzothiazole-6-carboxylic acid
• 1505105-77-0
• 2-Formyl-1,3-benzothiazole-6-carboxylicacid
• 6-Benzothiazolecarboxylic acid, 2-formyl-

• Inchi： 1S/C9H5NO3S/c11-4-8-10-6-2-1-5(9(12)13)3-7(6)14-8/h1-4H,(H,12,13)
• InChI Key： BSGZUDPHRGTSIK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 206.99901420g/mol
• Monoisotopic Mass: 206.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 459.1±37.0 °C(Predicted)
• pka: 3.48±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Formyl-1,3-benzothiazole-6-carboxylic acid

Recent Advances in the Application of 2-Formyl-1,3-benzothiazole-6-carboxylic acid (CAS: 1505105-77-0) in Chemical Biology and Pharmaceutical Research

2-Formyl-1,3-benzothiazole-6-carboxylic acid (CAS: 1505105-77-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its benzothiazole core and formyl and carboxylic acid functional groups, serves as a key building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, neurodegenerative diseases, and antimicrobial therapies.

One of the most notable applications of 2-Formyl-1,3-benzothiazole-6-carboxylic acid is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the design of potent inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized the formyl group for Schiff base formation with primary amines, enabling the creation of a diverse library of compounds with enhanced binding affinity and selectivity.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in modulating amyloid aggregation, a hallmark of neurodegenerative diseases such as Alzheimer's. A recent study in ACS Chemical Neuroscience highlighted its ability to disrupt β-amyloid fibril formation, suggesting its promise as a scaffold for developing anti-amyloid therapeutics. The carboxylic acid moiety was found to play a critical role in interacting with the amyloid peptides, thereby inhibiting their aggregation.

From a synthetic chemistry perspective, 2-Formyl-1,3-benzothiazole-6-carboxylic acid offers several advantages, including its stability under various reaction conditions and its compatibility with a wide range of coupling reagents. Recent advancements in green chemistry have also explored its use in solvent-free reactions, reducing the environmental impact of pharmaceutical synthesis. A 2024 report in Green Chemistry outlined a novel microwave-assisted protocol for derivatizing this compound, achieving high yields with minimal waste.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-Formyl-1,3-benzothiazole-6-carboxylic acid. Issues such as poor bioavailability and metabolic instability have been reported in preclinical studies. However, ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) disclosed prodrug derivatives designed to enhance oral absorption.

In conclusion, 2-Formyl-1,3-benzothiazole-6-carboxylic acid (CAS: 1505105-77-0) represents a valuable tool in modern drug discovery, with diverse applications spanning multiple therapeutic areas. Its unique chemical properties and versatility make it an attractive scaffold for the development of next-generation pharmaceuticals. Future research is expected to further elucidate its potential and overcome existing challenges, paving the way for its clinical translation.